Cas no 2870674-57-8 (Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- )

• Product Name: Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel-
• CAS No: 2870674-57-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5563391
• Update Time: 2025-11-01

Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S)-2-(4-Pyridinyl)cyclopentanecarboxylic acid (ACI)
• Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel-

• Inchi： 1S/C11H13NO2/c13-11(14)10-3-1-2-9(10)8-4-6-12-7-5-8/h4-7,9-10H,1-3H2,(H,13,14)/t9-,10-/m1/s1
• InChI Key： OXALHTYAVWSJSA-NXEZZACHSA-N
• SMILES： C([C@@H]1CCC[C@@H]1C1C=CN=CC=1)(=O)O

Additional information on Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel-

Comprehensive Analysis of Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- (CAS No. 2870674-57-8)

The compound Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- (CAS No. 2870674-57-8) is a chiral derivative of cyclopentanecarboxylic acid, featuring a pyridinyl substituent at the 2-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The (1R,2S)-rel- configuration indicates its relative stereochemistry, which is crucial for its interactions in biological systems.

In recent years, the demand for chiral intermediates like Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Researchers are particularly interested in its application in designing kinase inhibitors and GPCR-targeting molecules, aligning with current trends in precision medicine. The presence of both cyclopentane and pyridine moieties makes it a versatile scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2870674-57-8 often involves asymmetric hydrogenation or enzymatic resolution techniques. These methods are frequently discussed in green chemistry forums, as the pharmaceutical industry seeks sustainable alternatives to traditional synthesis routes. The compound's logP and hydrogen bonding capacity (calculated using cheminformatics tools) suggest favorable pharmacokinetic properties, making it valuable for lead optimization.

The analytical characterization of Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- typically employs HPLC with chiral stationary phases, LC-MS for purity assessment, and NMR for structural confirmation. These techniques address common quality control questions raised by manufacturers regarding enantiomeric excess and impurity profiling. Recent publications have highlighted its use in fragment-based drug discovery (FBDD), particularly for challenging targets like protein-protein interactions.

Market intelligence indicates rising Google searches for "chiral cyclopentane derivatives" and "pyridine-containing building blocks," reflecting industry interest in this chemical space. The compound's 2870674-57-8 identifier frequently appears in patent applications related to antiviral and anti-inflammatory agents, coinciding with global health priorities. Its molecular weight (207.24 g/mol) and polar surface area make it compliant with Lipinski's rule of five for drug-likeness.

In material science applications, the Cyclopentanecarboxylic acid core demonstrates interesting self-assembly properties when combined with metal ions, a topic gaining traction in nanotechnology research. The 2-(4-pyridinyl) substitution pattern allows for coordination chemistry applications, with potential in catalytic systems. These multidisciplinary applications contribute to its growing commercial importance.

Storage and handling recommendations for 2870674-57-8 emphasize protection from moisture and oxidation, with typical shelf life extending beyond 24 months under inert atmosphere. These stability characteristics are frequently queried by procurement specialists evaluating chemical inventory management strategies. The compound's safety profile, as documented in SDS sheets, shows no significant environmental hazards, aligning with REACH compliance requirements.

Future research directions for Cyclopentanecarboxylic acid, 2-(4-pyridinyl)-, (1R,2S)-rel- may explore its utility in PROTAC (proteolysis targeting chimera) design or as a ligand in transition metal catalysis. The compound's structural features position it well for these emerging applications, which dominate current medicinal chemistry literature. Its commercial availability through major fine chemical suppliers ensures accessibility for academic and industrial researchers alike.